4-Bromo-1-(2-methylpropyl)-1H-pyrazole

• IUPAC Name: 4-bromo-1-(2-methylpropyl)pyrazole
• InChI: InChI=1S/C7H11BrN2/c1-6(2)4-10-5-7(8)3-9-10/h3,5-6H,4H2,1-2H3
• InChI Key: HDXYNFLYDLDONH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN1C=C(C=N1)Br
• Molecular Formula: C7H11BrN2
• DSSTOX Substance ID: DTXSID40680209
• Molecular Weight: 203.08 g/mol
• CAS RN: 1184394-32-8

Description

4-Bromo-1-(2-methylpropyl)-1H-pyrazole (4-BMPP) is a synthetic organic compound belonging to the class of pyrazoles. It is a colorless, crystalline solid with a melting point of 118-120°C and a boiling point of 270-271°C. 4-BMPP has been used in various scientific research applications, including as a catalyst in organic synthesis, as a reagent for the synthesis of other compounds, and as a substrate for enzymatic reactions.

Scientific Research Applications

Synthesis and Antibacterial/Antifungal Applications

4-Bromo-1-(2-methylpropyl)-1H-pyrazole is used in the synthesis of monobromo compounds and bipyrazolyl derivatives. These compounds have demonstrated significant in vitro antibacterial activity against bacteria like Staphylococcus aureus, Bacillus subtilis, Escherichia coli, and Pseudomonas aeruginosa. They also show antifungal activity against Aspergilus flavus and Aspergillus niger, comparable to commercial antibiotics like ciprofloxacin and antifungal agents like fluconazole (Pundeer et al., 2013).

Chemical Synthesis and Functionalization

The compound is a precursor for various chemical syntheses. For example, it's used in the preparation of 4-bromo-1-phenyl-1H-pyrazol-3-ol derivatives, which are valuable for further functionalization in organic chemistry. This includes transformations involving metalation reactions or cross-coupling reactions, important in the development of new chemical entities (Kleizienė et al., 2009).

Tautomerism and Molecular Structure Studies

4-Bromo-1-(2-methylpropyl)-1H-pyrazole is also studied for its tautomerism and molecular structure. Multinuclear magnetic resonance spectroscopy and X-ray crystallography have been used to understand its behavior in different states, contributing valuable insights into the tautomerism of pyrazoles in both solid and solution states (Trofimenko et al., 2007).

Catalytic and Nano-Particle Applications

This compound is instrumental in the synthesis of palladium(II) complexes, which have shown potential in catalyzing Suzuki-Miyaura coupling reactions. Moreover, these complexes have been used as precursors for the synthesis of nano-particles like Pd4Se and PdSe, which are significant in various industrial applications (Sharma et al., 2013).

Synthesis of Other Pharmacologically Active Derivatives

Lastly, 4-Bromo-1-(2-methylpropyl)-1H-pyrazole is used in the synthesis of other pharmacologically active derivatives, such as antimicrobial agents. This includes the creation of new N-phenylpyrazole derivatives with potent antimicrobial properties, indicating its versatility in drug discovery (Farag et al., 2008).

Mechanism of Action

Target of Action

Brominated compounds often target aromatic systems, such as benzene rings . The bromine atom in the compound can form a sigma bond with the benzene ring, generating a positively charged intermediate .

Mode of Action

The compound’s mode of action involves electrophilic aromatic substitution . The bromine atom acts as an electrophile, forming a sigma bond with the benzene ring and generating a positively charged intermediate . This intermediate then undergoes deprotonation, yielding a substituted benzene ring .

Result of Action

The result of the compound’s action is the formation of a substituted benzene ring . This occurs through the electrophilic aromatic substitution mechanism, where the bromine atom forms a sigma bond with the benzene ring, generating a positively charged intermediate. This intermediate then undergoes deprotonation, yielding a substituted benzene ring .